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Compound Name: Brevianamide M

Cat. No.: B15568577

For Researchers, Scientists, and Drug Development Professionals

Abstract

Brevianamide M is a naturally occurring indole alkaloid belonging to the diketopiperazine class
of compounds. Isolated from the marine-derived endophytic fungus Aspergillus versicolor, it
has demonstrated notable antibacterial activity. This technical guide provides a comprehensive
overview of the chemical structure of Brevianamide M, including its spectroscopic and
physicochemical properties. Detailed experimental protocols for its isolation and
characterization are presented, alongside a summary of its known biological activities. This
document aims to serve as a valuable resource for researchers in natural product chemistry,
medicinal chemistry, and drug discovery.

Chemical Structure and Identification

Brevianamide M is a metabolite produced by the endophytic fungus Aspergillus versicolor,
which was isolated from the marine brown alga Sargassum thunbergii.[1][2] The chemical
structure of Brevianamide M was elucidated through extensive spectroscopic analysis.

Chemical Name: (3R,11aS)-3-(1H-indol-3-ylmethyl)-2,3,6,7,11,11a-hexahydro-1H-imidazo[1,5-
blisoquinoline-1,5(10H)-dione

Molecular Formula: C1sH1sN303[3]
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Molecular Weight: 321.33 g/mol [3]
CAS Number: 1174538-69-2[3]
SMILES String: O=C1C2=CC=CC=C2N=C(--INVALID-LINK--O)N1[C@@H]3CC4=CC=CC=C4

2D Chemical Structure of Brevianamide M:
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Isolation of Brevianamide M
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Pure Brevianamide M
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Disk Diffusion Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Secondary metabolites from an algicolous Aspergillus versicolor strain - PubMed
[pubmed.ncbi.nim.nih.gov]

2. mdpi.com [mdpi.com]

3. abc.botanic.hr [abc.botanic.hr]

To cite this document: BenchChem. [Brevianamide M: A Technical Guide to its Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1556857 7#what-is-the-chemical-structure-of-
brevianamide-m]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15568577?utm_src=pdf-body-img
https://www.benchchem.com/product/b15568577?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/22363226/
https://pubmed.ncbi.nlm.nih.gov/22363226/
https://www.mdpi.com/1660-3397/10/1/131
https://www.abc.botanic.hr/index.php/abc/article/download/2022/359/17924
https://www.benchchem.com/product/b15568577#what-is-the-chemical-structure-of-brevianamide-m
https://www.benchchem.com/product/b15568577#what-is-the-chemical-structure-of-brevianamide-m
https://www.benchchem.com/product/b15568577#what-is-the-chemical-structure-of-brevianamide-m
https://www.benchchem.com/product/b15568577#what-is-the-chemical-structure-of-brevianamide-m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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